Cas no 1366826-15-4 (4-(4-Methoxypyridin-2-yl)pyrrolidin-2-one)

• Product Name: 4-(4-Methoxypyridin-2-yl)pyrrolidin-2-one
• CAS No: 1366826-15-4
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5907757
• PubChem ID: 129979667
• Update Time: 2025-06-11

4-(4-Methoxypyridin-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1366826-15-4
• 4-(4-methoxypyridin-2-yl)pyrrolidin-2-one
• EN300-1858291
• 4-(4-Methoxypyridin-2-yl)pyrrolidin-2-one

• Inchi： 1S/C10H12N2O2/c1-14-8-2-3-11-9(5-8)7-4-10(13)12-6-7/h2-3,5,7H,4,6H2,1H3,(H,12,13)
• InChI Key： SGVISKSSGOJIJC-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=C(C=CN=2)OC)CN1

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 51.2Ų

Additional information on 4-(4-Methoxypyridin-2-yl)pyrrolidin-2-one

4-(4-Methoxypyridin-2-yl)pyrrolidin-2-one: A Comprehensive Overview

4-(4-Methoxypyridin-2-yl)pyrrolidin-2-one, identified by the CAS number 1366826-15-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a pyrrolidinone ring fused with a pyridine moiety, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and functionalities.

The core structure of 4-(4-Methoxypyridin-2-yl)pyrrolidin-2-one consists of a pyrrolidinone ring, which is a five-membered lactam, and a pyridine ring substituted with a methoxy group at the 4-position. This combination imparts the molecule with both aromaticity and amide functionalities, making it versatile for various chemical transformations. The methoxy group at the pyridine ring introduces electron-donating effects, which can influence the electronic properties of the entire molecule, thereby affecting its reactivity in different chemical environments.

Recent studies have explored the synthesis of 4-(4-Methoxypyridin-2-yl)pyrrolidin-2-one through various routes, including condensation reactions and cyclization processes. One notable approach involves the reaction of 4-methoxypyridine with cyclic ketones under specific conditions to form the pyrrolidinone ring. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, researchers have employed green chemistry principles to develop environmentally friendly synthesis pathways, aligning with current trends toward sustainable chemical practices.

The pharmacological potential of 4-(4-Methoxypyridin-2-yl)pyrrolidin-2-one has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits promising bioactivity, particularly in anti-inflammatory and antioxidant assays. Its ability to modulate key cellular pathways involved in inflammation has positioned it as a potential lead compound for drug development targeting inflammatory diseases. Furthermore, computational docking studies have revealed that this molecule can interact with specific protein targets, providing insights into its mechanism of action at the molecular level.

In terms of material science applications, 4-(4-Methoxypyridin-2-yl)pyrrolidin-2-one has been explored as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its nitrogen-rich structure facilitates metal-ligand interactions, making it an ideal candidate for designing porous materials with applications in gas storage and catalysis. Recent breakthroughs in MOF synthesis have demonstrated that this compound can form highly stable and functional frameworks under mild conditions.

The stability and reactivity of 4-(4-Methoxypyridin-2-yl)pyrrolidin-2-one have also been studied extensively. Thermal analysis reveals that this compound exhibits good thermal stability up to moderate temperatures, making it suitable for various high-temperature applications. Moreover, its reactivity toward nucleophilic attack has been exploited in organic synthesis to construct complex molecules through stepwise reactions.

In conclusion, 4-(4-Methoxypyridin-2-y1)pyrrolidin-2-one, CAS No. 136682615, stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application studies, underscores its significance as a valuable tool in both academic research and industrial development.